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Compound of Interest

Compound Name: Sprodiamide

CAS No.: 167165-71-1

Cat. No.: B15622231

Get Quote

A Note on Terminology: The term "Sprodiamide" is not found in the scientific literature. It is

highly probable that this is a misspelling of Gadodiamide, a well-established gadolinium-based

contrast agent used in magnetic resonance imaging (MRI) studies in both clinical and

preclinical settings. These application notes and protocols are therefore based on the extensive

research available for Gadodiamide.

Introduction
Gadodiamide is a gadolinium-based contrast agent (GBCA) that is utilized in magnetic

resonance imaging (MRI) to enhance the visibility of internal structures.[1] Gadolinium, a

paramagnetic ion, shortens the T1 relaxation time of adjacent water protons, resulting in a

brighter signal on T1-weighted MR images.[1] This enhancement is particularly useful for

visualizing areas with altered vascularity or a disrupted blood-brain barrier, which are

characteristic of many pathological conditions.[1][2] In animal models, Gadodiamide is a critical

tool for longitudinal studies of disease progression and for evaluating the efficacy of therapeutic

interventions.[3]
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Gadodiamide functions as an extracellular fluid contrast agent. Following intravenous

administration, it rapidly distributes throughout the extracellular space.[4] It does not cross the

intact blood-brain barrier.[1] In instances where this barrier is compromised, such as in the

presence of tumors, inflammation, or ischemia, Gadodiamide leaks into the interstitial space,

leading to localized signal enhancement on T1-weighted MR images.[2] Gadodiamide is

primarily excreted by the kidneys.[4]

It is important to note that Gadodiamide, as a contrast agent, does not have a direct signaling

pathway in the way a therapeutic drug does. Its effect is based on altering the magnetic

properties of surrounding tissues to improve imaging contrast. Therefore, a traditional signaling

pathway diagram is not applicable.

Applications in Animal Models
Gadodiamide is employed in a wide range of animal models to study various diseases,

including:

Oncology: To assess tumor vascularity, perfusion, and response to anti-cancer therapies.[2]

Neurology: To identify and characterize blood-brain barrier disruption in models of stroke,

multiple sclerosis, and brain tumors.[2][3]

Cardiovascular Disease: To evaluate myocardial perfusion and viability.

Nephrology: To assess renal perfusion and function.[4]

Inflammation: To detect and monitor inflammatory processes.

Data Presentation: Quantitative Use of Gadodiamide
in Animal Models
The following table summarizes typical dosages and administration parameters for

Gadodiamide in various animal models, compiled from preclinical studies. The optimal dose

and imaging time can vary depending on the animal species, the specific disease model, and

the imaging equipment used.
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Animal
Model

Species
Administrat
ion Route

Dosage
(mmol/kg)

Key
Findings

Reference

Stroke

(MCAO)
Rat Intravenous 0.1

Increased

signal

intensity in

stroke

lesions.[2]

Stroke-Prone

SHR
Rat Intravenous 0.1

Increased

signal

intensity in

stroke

lesions.[2]

Hepatocellula

r Carcinoma
Rat Intravenous 0.1

Contrast

enhancement

related to

differences in

vascularity.[2]

Hydronephro

sis
Rat Intravenous 0.05

Contrast

effects

dependent on

blood flow

and

permeability.

[2]

General MRI Dog Intravenous
0.1 (up to

0.3)

Standard

dose for

contrast

enhancement

; higher

doses for

metastasis

detection.[1]

Brain

Gadolinium

Rat Intravenous Not specified Repeated

administratio
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Retention n led to

gadolinium

deposits in

the brain.[5]

Brain

Gadolinium

Retention

Dog Intravenous 0.006 - 0.1

Dose-

dependent

retention of

gadolinium in

brain tissue.

[6]

Subchronic

Toxicity
Rat Intravenous > 0.5

Threshold for

moderate

vacuolization

of proximal

tubular cells

in the kidney.

[4]

Subchronic

Toxicity
Monkey Intravenous

0.25 (daily for

28 days)

No effect on

the kidney.[4]

Experimental Protocols
Protocol 1: General Procedure for Intravenous
Administration of Gadodiamide in Rodents
This protocol outlines the standard procedure for administering Gadodiamide intravenously to

rodents for MRI studies.

Materials:

Gadodiamide injection solution

Sterile saline (0.9% NaCl)

Anesthetic agent (e.g., isoflurane)
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Heating pad

Animal restrainer (if applicable)

Catheter (for tail vein injection)

Insulin syringes with appropriate gauge needles (e.g., 27-30G)

Procedure:

Animal Preparation:

Anesthetize the animal using a suitable anesthetic agent. Maintain anesthesia throughout

the procedure.

Place the animal on a heating pad to maintain body temperature.

For tail vein injection, gently warm the tail with a heat lamp or warm water to dilate the

vein.

Gadodiamide Preparation:

Calculate the required volume of Gadodiamide based on the animal's body weight and the

desired dose (typically 0.1 mmol/kg for rodents).[2]

Draw the calculated volume into a sterile syringe.

Administration:

For tail vein injection, insert the catheter or needle into the lateral tail vein.

Administer the Gadodiamide as a bolus injection.

Flush the catheter with a small volume of sterile saline to ensure complete delivery of the

contrast agent.

Post-Administration:
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Proceed with the MRI acquisition protocol. The timing of post-contrast imaging will depend

on the specific application, but it is often performed within 45-60 minutes of administration.

[1]

Monitor the animal's vital signs throughout the imaging procedure.

After imaging, allow the animal to recover from anesthesia in a warm, clean cage.

Protocol 2: MRI Acquisition for Contrast-Enhanced
Imaging
This protocol provides a general guideline for MRI acquisition following Gadodiamide

administration. Specific parameters will need to be optimized for the scanner and the research

question.

Procedure:

Pre-Contrast Imaging:

Acquire T1-weighted and T2-weighted images before the administration of Gadodiamide

to serve as a baseline.

Gadodiamide Administration:

Administer Gadodiamide according to Protocol 1.

Post-Contrast Imaging:

Immediately following administration, or at specified time points, acquire a series of T1-

weighted images to capture the dynamic enhancement pattern.

The choice of imaging sequence (e.g., spin-echo, gradient-echo) will depend on the

specific application.

Image Analysis:

Compare pre- and post-contrast images to identify areas of signal enhancement.
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Quantitative analysis can be performed by measuring the change in signal intensity in

regions of interest.

Visualizations
Experimental Workflow for Gadodiamide-Enhanced MRI
in Animal Models
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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